Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]-

• CAS No.: 201604-89-9
• Molecular Formula: C9H17BrMgOSi
• Molecular Weight: 273.52 g/mol
• IUPAC Name: magnesium;tert-butyl-dimethyl-prop-2-ynoxysilane;bromide
• InChI: InChI=1S/C9H17OSi.BrH.Mg/c1-7-8-10-11(5,6)9(2,3)4;;/h8H2,2-6H3;1H;/q-1;;+2/p-1
• InChI Key: JESBMDABIKOQON-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC#[C-].[Mg+2].[Br-]

Description

Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- is a chemical compound with the molecular formula C9H21BrMgOSi and a molecular weight of 277.5569 . This compound is often used in organic synthesis due to its unique reactivity and properties.

Preparation Methods

The preparation of Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- typically involves the reaction of a brominated precursor with magnesium in the presence of a suitable solvent. The reaction conditions often require an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve large-scale synthesis using automated reactors to ensure consistency and purity .

Chemical Reactions Analysis

Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- undergoes various types of chemical reactions, including:

Substitution Reactions: This compound can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction Reactions: It can undergo oxidation to form corresponding oxides or reduction to form simpler compounds.

Coupling Reactions: It is often used in coupling reactions to form carbon-carbon bonds, which are crucial in organic synthesis.

Common reagents used in these reactions include strong bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: It can be used in the modification of biomolecules for research purposes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- involves its ability to act as a nucleophile or electrophile in various chemical reactions. The molecular targets and pathways involved depend on the specific reaction it participates in. For example, in nucleophilic substitution reactions, it targets electrophilic centers in other molecules .

Comparison with Similar Compounds

Similar compounds to Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- include other organomagnesium compounds such as:

• Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]propyl]
• Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]butyl]

These compounds share similar reactivity but differ in their specific applications and properties. The uniqueness of Magnesium, bromo[3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-propynyl]- lies in its specific structure, which imparts distinct reactivity and stability .